2-((3-(4-fluorophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(p-tolyl)acetamide

• IUPAC Name: 2-[[3-(4-fluorophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C21H18FN3O2S2/c1-13-2-6-15(7-3-13)23-18(26)12-29-21-24-17-10-11-28-19(17)20(27)25(21)16-8-4-14(22)5-9-16/h2-9H,10-12H2,1H3,(H,23,26)
• InChI Key: IQVZPWUOEMOODG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC=C(C=C4)F)SCC3
• Molecular Formula: C21H18FN3O2S2
• Molecular Weight: 427.5 g/mol

Description

2-((3-(4-fluorophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(p-tolyl)acetamide is a useful research compound. Its molecular formula is C21H18FN3O2S2 and its molecular weight is 427.51. The purity is usually 95%.
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Scientific Research Applications

Radioligand Development for PET Imaging

Research into related fluorophenyl compounds includes the development of selective radioligands for imaging translocator proteins (TSPOs) using positron emission tomography (PET). These compounds, designed with fluorine atoms, allow for the synthesis of radioligands like [18F]DPA-714, facilitating in vivo imaging of neuroinflammatory processes (Dollé et al., 2008).

Molecular Structure and Drug Likeness Analysis

Studies on similar fluorophenyl acetamide derivatives reveal insights into their molecular structure, hydrogen-bonded interactions, and drug likeness properties. For instance, quantum chemical insights, NBO analysis, and molecular docking against SARS-CoV-2 proteins suggest their potential antiviral applications (Mary et al., 2020).

Antimicrobial and Antifungal Applications

Compounds structurally related to 2-((3-(4-fluorophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(p-tolyl)acetamide have shown promising antimicrobial and antifungal activities. Synthesis and evaluation of pyrimidinone and oxazinone derivatives fused with thiophene rings, using citrazinic acid as a starting material, exhibit significant antibacterial and antifungal activities (Hossan et al., 2012).

Anticancer Activity

Research on thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives demonstrates potent anticancer activities against various human cancer cell lines. These studies highlight the potential of fluorophenyl compounds in developing new therapeutic agents (Hafez & El-Gazzar, 2017).

Antioxidant Activity

The synthesis and characterization of 2-(4-phenyl-6-p-tolylpyrimidin-2-ylthio)-N-(4-substituted phenyl)acetamides reveal their antioxidant activities, suggesting potential applications in combating oxidative stress (Dhakhda et al., 2021).